2-((4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one

Specification

• Molecular Formula: C17H22N4O3S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 2-[[4-(1,1-dioxothiolan-3-yl)piperazin-1-yl]methyl]-6-thiophen-2-ylpyridazin-3-one
• Standard InChI: InChI=1S/C17H22N4O3S2/c22-17-4-3-15(16-2-1-10-25-16)18-21(17)13-19-6-8-20(9-7-19)14-5-11-26(23,24)12-14/h1-4,10,14H,5-9,11-13H2
• Standard InChI Key: YMNKMHFCYFCUSA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2CCN(CC2)CN3C(=O)C=CC(=N3)C4=CC=CS4

Introduction

The compound 2-((4-(1,1-dioxidotetrahydrothiophen-3-yl)piperazin-1-yl)methyl)-6-(thiophen-2-yl)pyridazin-3(2H)-one is a heterocyclic molecule with significant potential in medicinal chemistry. Its structure combines a pyridazinone core, a thiophene ring, and a piperazine moiety modified with a tetrahydrothiophene sulfone group. This unique architecture suggests potential applications in pharmaceutical research, particularly as a scaffold for drug discovery targeting various biological pathways.

Synthesis Pathway

The synthesis of this compound typically involves multi-step organic reactions:

• Formation of the Pyridazinone Core:

  • A precursor pyridazine derivative is synthesized through cyclization reactions involving hydrazine derivatives and α,β-unsaturated carbonyl compounds.

• Thiophene Substitution:

  • The thiophene moiety is introduced via electrophilic substitution or Suzuki coupling reactions.

• Piperazine Functionalization:

  • The piperazine ring is functionalized with a tetrahydrothiophene sulfone group through nucleophilic substitution.

• Final Assembly:

  • The piperazine derivative is coupled with the pyridazinone core using alkylation or reductive amination strategies.

Potential Applications

The compound's structural features suggest several areas of application:

• Pharmacological Activity:

  • Pyridazinones are known for their roles as kinase inhibitors, anti-inflammatory agents, and cardiovascular drugs.

  • The thiophene group may enhance lipophilicity and binding affinity to hydrophobic pockets in proteins.

• Antimicrobial Properties:

  • Sulfone groups are often associated with antimicrobial activity due to their ability to interact with bacterial enzymes.

• CNS Disorders:

  • Piperazine derivatives have been explored for treating central nervous system (CNS) disorders such as anxiety and schizophrenia.

Biological Evaluation

Although specific biological data for this compound are unavailable, related pyridazinone derivatives have demonstrated activity against several targets:

Target	Activity Observed in Related Compounds
Protein Kinases	Inhibition of VEGFR and PDGFR pathways
Antimicrobial Activity	Broad-spectrum activity against Gram-positive and Gram-negative bacteria
CNS Receptors	Modulation of serotonin and dopamine receptors

Further studies are required to evaluate this compound's binding affinity, pharmacokinetics, and efficacy in biological systems.